Cas no 1801-63-4 (MTH-DL-ASPARTIC ACID)
MTH-DL-ASPARTIC ACID structure
Product Name:MTH-DL-ASPARTIC ACID
CAS No:1801-63-4
MF:C6H8N2O3S
MW:188.204319953918
CID:106279
PubChem ID:3849003
Update Time:2025-04-18
MTH-DL-ASPARTIC ACID Chemical and Physical Properties
Names and Identifiers
-
- MTH-DL-ASPARTIC ACID
- NSC610933
- DTXSID20397282
- 1-Methyl-5-oxo-2-thioxo-4-imidazolidineacetic acid
- CHEMBL1969413
- Oprea1_285177
- 1801-63-4
- 2-(1-METHYL-5-OXO-2-THIOXOIMIDAZOLIDIN-4-YL)ACETIC ACID
- 28868-14-6
- NSC-610933
- 2-(1-methyl-5-oxo-2-sulfanylideneimidazolidin-4-yl)acetic acid
- AKOS005461794
- FT-0692513
- DTXSID501226905
- NCI60_004805
-
- Inchi: 1S/C6H8N2O3S/c1-8-5(11)3(2-4(9)10)7-6(8)12/h3H,2H2,1H3,(H,7,12)(H,9,10)
- InChI Key: GRCYIUAJHMPVEH-UHFFFAOYSA-N
- SMILES: S=C1N(C)C(C(CC(=O)O)N1)=O
Computed Properties
- Exact Mass: 188.02556330g/mol
- Monoisotopic Mass: 188.02556330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 102Ų
MTH-DL-ASPARTIC ACID Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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